Cas no 45682-36-8 ((1R)-1-(pyridin-4-yl)ethan-1-amine)

• Product Name: (1R)-1-(pyridin-4-yl)ethan-1-amine
• CAS No: 45682-36-8
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD09256818
• CID: 1056386
• PubChem ID: 1084922
• Update Time: 2025-05-28

(1R)-1-(pyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Pyridyl)ethylamine
• (R)-1-(pyridin-4-yl)ethanamine
• (R)-1-(4-PYRIDINYL)ETHYLAMINE 2HCL
• (R)-1-(Pyridin-4-yl)ethanamine dihydrochloride
• (1R)-1-(pyridin-4-yl)ethan-1-amine dihydrochloride
• NE32711
• AB0079570
• (S)-1-(4-PYRIDINYL)ETHYLAMINE 2HCL
• (R)-1-(4-Pyridinyl)ethylamine dihydrochloride
• Z1197994836
• (1R)-1-(Pyridin-4-yl)ethan-1-amine--hydrogen chloride (1/2)
• 4-Pyridinemethanamine, alpha-methyl-, hydroc
• (1R)-1-(pyridin-4-yl)ethan-1-amine
• MFCD09256818
• AS-32616
• CS-0098148
• HIZMJYQEHFJWQY-ZCFIWIBFSA-N
• (1R)-1-(4-Pyridinyl)ethylamine
• 45682-36-8
• (R)-1-pyridin-4-ylethanamine
• EN300-87755
• (1R)-1-pyridin-4-ylethanamine
• A872346
• SCHEMBL2888206
• (1r)-1-(pyridin-4-yl)ethanamine
• AKOS026727432
• (R)-1-(Pyridin-4-yl)ethan-1-amine

• MDL： MFCD09256818
• Inchi： 1S/C7H10N2/c1-6(8)7-2-4-9-5-3-7/h2-6H,8H2,1H3/t6-/m1/s1
• InChI Key： HIZMJYQEHFJWQY-ZCFIWIBFSA-N
• SMILES： N[C@H](C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.1

Experimental Properties

• PSA: 38.91000
• LogP: 1.80160

Additional information on (1R)-1-(pyridin-4-yl)ethan-1-amine

Recent Advances in the Application of (1R)-1-(pyridin-4-yl)ethan-1-amine (CAS: 45682-36-8) in Chemical Biology and Pharmaceutical Research

The compound (1R)-1-(pyridin-4-yl)ethan-1-amine (CAS: 45682-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral amine, characterized by its pyridine moiety, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the design of novel therapeutics targeting neurological disorders, infectious diseases, and cancer. The stereospecificity of this compound, conferred by the (1R) configuration, further enhances its utility in enantioselective synthesis, making it a valuable tool for medicinal chemists.

One of the most notable advancements involving (1R)-1-(pyridin-4-yl)ethan-1-amine is its incorporation into the development of selective kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. Researchers have successfully utilized this amine to design inhibitors with improved binding affinity and selectivity for specific kinase targets. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a series of compounds derived from (1R)-1-(pyridin-4-yl)ethan-1-amine in inhibiting aberrant kinase activity in cancer cell lines, with minimal off-target effects. This underscores the compound's potential in the development of targeted cancer therapies.

In addition to its role in kinase inhibitor design, (1R)-1-(pyridin-4-yl)ethan-1-amine has also been explored as a ligand in asymmetric catalysis. Its ability to coordinate with transition metals has enabled the development of highly efficient catalytic systems for the synthesis of enantiomerically pure pharmaceuticals. A recent report in Angewandte Chemie detailed the use of this amine in a copper-catalyzed asymmetric Henry reaction, yielding chiral β-nitroalcohols with excellent enantioselectivity. Such methodologies are invaluable for the large-scale production of optically active drug molecules, reducing the need for costly resolution techniques.

Furthermore, the pharmacokinetic properties of (1R)-1-(pyridin-4-yl)ethan-1-amine and its derivatives have been a subject of intensive investigation. Studies have shown that the pyridine ring enhances the solubility and bioavailability of resulting compounds, addressing a common challenge in drug development. Recent preclinical evaluations have revealed favorable absorption and distribution profiles for several derivatives, positioning them as promising candidates for further clinical development. These findings were corroborated by in vivo studies, which demonstrated significant therapeutic efficacy in animal models of disease.

In conclusion, (1R)-1-(pyridin-4-yl)ethan-1-amine (CAS: 45682-36-8) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its multifaceted applications—spanning drug design, asymmetric catalysis, and pharmacokinetic optimization—highlight its versatility and potential. As research progresses, this compound is expected to play an increasingly prominent role in the discovery and development of next-generation therapeutics. Future studies should focus on expanding its utility, optimizing synthetic routes, and exploring novel biological targets to fully realize its potential in addressing unmet medical needs.